Cholesteryl (pyren-1-yl)hexanoate

• Molecular Formula: C49H64O2
• Molecular Weight: 685.0 g/mol
• InChI: InChI=1S/C49H64O2/c1-32(2)11-9-12-33(3)42-25-26-43-41-24-22-38-31-39(27-29-48(38,4)44(41)28-30-49(42,43)5)51-45(50)16-8-6-7-13-34-17-18-37-20-19-35-14-10-15-36-21-23-40(34)47(37)46(35)36/h10,14-15,17-23,32-33,39,41-44H,6-9,11-13,16,24-31H2,1-5H3/t33-,39-,41+,42-,43+,44+,48+,49-/m1/s1
• InChIKey: YRAVQIYIXJZCDI-FPSZFVJWSA-N

Cholesteryl (pyren-1-yl)hexanoate: Overview

Cholesteryl (pyren-1-yl)hexanoate (CAS 96886-70-3) is a synthetic, fluorescently labeled cholesteryl ester probe composed of a cholesterol backbone esterified to a pyrene fluorophore via a six-carbon hexanoate linker . This amphiphilic molecule integrates into lipid bilayers and lipoprotein cores, where its pyrene moiety enables concentration-dependent excimer fluorescence—a photophysical property that directly reports on probe proximity, lateral diffusion, and local lipid ordering . Unlike non-esterified fluorescent cholesterol analogs, this compound mimics the physiological storage and transport form of cholesterol, making it particularly suitable for studying cholesteryl ester transfer, lipid droplet formation, and lipoprotein metabolism [1].

Probe Type Fluorescent cholesteryl ester probe that partitions into lipoprotein cores and lipid droplets, mimicking physiological CE storage

Readout Mechanism Pyrene excimer fluorescence reports probe proximity and local lipid ordering; E/M ratio quantifies clustering

• [1] Solanko KA, Modzel M, Solanko LM, Wüstner D. Fluorescent Sterols and Cholesteryl Esters as Probes for Intracellular Cholesterol Transport. Lipid Insights. 2015;8(Suppl 1):95-114. doi:10.4137/LPI.S31617. View Source

P6Chol: Irreplaceable for Lipoprotein Core Studies

Fluorescent cholesterol analogs vary dramatically in their subcellular localization, metabolic fate, and reporting mechanism. Cholesteryl (pyren-1-yl)hexanoate is specifically designed as a cholesteryl ester probe that partitions into the hydrophobic core of lipoproteins and lipid droplets, where its excimer fluorescence provides a direct readout of CE concentration and transfer [1]. In contrast, head-labeled probes such as BODIPY-cholesteryl ester exhibit altered trafficking kinetics and primarily label plasma membranes [2], while non-esterified pyrene-cholesterol derivatives (e.g., 21-methylpyrenyl-cholesterol) are not substrates for LCAT-mediated esterification and thus fail to report on CE-specific pathways [3]. Consequently, substituting these probes without empirical validation risks misinterpretation of lipid transport and storage data, as each fluorophore-lipid conjugate exhibits distinct biophysical and metabolic behaviors.

Head-labeled CE BODIPY-cholesteryl ester primarily labels plasma membranes; altered trafficking may not report core-localized lipid events

Non-esterified pyrene 21-methylpyrenyl-cholesterol is not an LCAT substrate and cannot probe cholesteryl ester-specific pathways

Peripheral probe 21-methylpyrenyl-cholesterol associates with the lipoprotein hemi-membrane, not the hydrophobic core; core-specific data is lost

• [1] Ohnishi T, Yokoyama S. Activation of human plasma lipid transfer protein by apolipoproteins. Biochemistry. 1993;32(19):5029-5035. PMID: 8494879. View Source
• [2] Diaspro A, Fato M, Beltrame F, Ramoino P, Fronte P. Mapping cholesteryl ester analogue uptake and intracellular flow in Paramecium by confocal fluorescence microscopy. J Microsc. 2002;208(Pt 3):167-176. doi:10.1046/j.1365-2818.2002.01078.x. View Source
• [3] Pérez-Martínez G, Reyes-Muñoz E, Espino Y Sosa S, et al. 21-Methylpyrenyl-cholesterol stably and specifically associates with lipoprotein peripheral hemi-membrane: A new labelling tool. Biochem Biophys Res Commun. 2013;441(2):377-382. doi:10.1016/j.bbrc.2013.10.069. View Source

P6Chol Head-to-Head Performance Comparisons

Exclusive Lipoprotein Core Localization

In a comparative study of lipoprotein peroxidation, cholesteryl pyrenyl hexanoate (P6Chol) was demonstrated to localize exclusively within the hydrophobic core of both LDL and HDL, whereas amphipathic pyrene probes P10PC and P12CS partitioned to the lipoprotein envelope. This spatial segregation enabled region-specific monitoring of oxidative damage [1].

Core vs Envelope Localization

Head-to-head

P6Chol localized exclusively to LDL/HDL hydrophobic core; P10PC and P12CS partitioned to the lipoprotein envelope

Core-specific oxidative monitoring without envelope signal interference

Cu²⁺-catalyzed peroxidation; no fluorescence overlap between probes

Evidence Dimension	Probe localization within lipoprotein particles
Target Compound Data	Localized exclusively to LDL/HDL hydrophobic core
Comparator Or Baseline	P10PC (pyrene decanoyl phosphatidylcholine) and P12CS (pyrene dodecanoyl sulfatide): localized to lipoprotein envelope
Quantified Difference	Qualitative localization difference; no fluorescence overlap between core and envelope probes
Conditions	Cu²⁺-catalyzed peroxidation of probe-labeled human LDL and HDL

Why This Matters

Researchers studying oxidative modifications specifically within the cholesterol-rich core of lipoproteins cannot obtain equivalent data from amphipathic probes, which report from the phospholipid surface monolayer.

• [1] Viani P, Cazzola R, Cervato G, Gatti P, Cestaro B. Pyrene lipids as markers of peroxidative processes in different regions of low and high density lipoproteins. Biochim Biophys Acta. 1996;1315(2):78-86. doi:10.1016/0925-4439(95)00100-7. View Source

Real-Time CETP Activity Assay

Cholesteryl 1-pyrene hexanoate (P6Chol) serves as the core fluorescent reporter in a validated continuous CETP activity assay. The assay monitors the time-dependent decrease in P6Chol excimer fluorescence (λex 340 nm, λem 475 nm) as the probe transfers from a donor microemulsion to an acceptor particle. This method provides quantitative, real-time kinetic data that cannot be obtained with single-emission fluorophores lacking excimer-forming capability [1].

Real-Time CETP Assay

Class-level

Excimer fluorescence (E/M ratio, λem 475 nm) enables continuous kinetic monitoring of cholesteryl ester transfer

Supports real-time CETP activity measurement; end-point probes cannot provide kinetic resolution

Requires excimer-forming probe in donor microemulsion; assay context-dependent

Evidence Dimension	Assay readout modality and kinetic resolution
Target Compound Data	Real-time continuous monitoring via excimer/monomer fluorescence ratio (E/M)
Comparator Or Baseline	End-point or discontinuous assays using non-excimer fluorescent CE probes (e.g., NBD-cholesteryl ester)
Quantified Difference	P6Chol enables continuous kinetic measurement with temporal resolution limited only by fluorometer acquisition rate; comparator assays require discrete sampling
Conditions	Synthetic donor microemulsion (cholesteryl oleate/egg PC, 14±1 nm diameter) with 1-5 mol% P6Chol

Why This Matters

Procurement of P6Chol is essential for laboratories requiring real-time CETP kinetic data, as alternative fluorescent CE probes lack the excimer-forming property that enables this assay format.

• [1] Rajaram OV, Sawyer WH. Effect of unesterified cholesterol on the activity of cholesteryl ester transfer protein. Biochem J. 1994;304(Pt 3):869-875. doi:10.1042/bj3040869. View Source

Cholesteryl Ester Transfer Selectivity

Using pyrene-labeled substrate analogs in a microemulsion system, the specific fractional transfer rate of cholesteryl ester (pyrene-CE) was found to be 2.4- to 7.9-fold higher than that of triglyceride (pyrene-TG) when catalyzed by human plasma lipid transfer protein (LTP) between lipoproteins. Furthermore, in apolipoprotein-activated emulsions, the presence of even small percentages of CE in the TG core nearly completely inhibited TG transfer, demonstrating a pronounced selectivity for CE over TG by orders of magnitude [1].

CE vs TG Transfer Rate

Head-to-head

Pyrene-CE fractional transfer rate 2.4–7.9× higher than pyrene-TG; TG transfer inhibited >90% in presence of CE

Demonstrates pronounced substrate selectivity for CE over TG in LTP/CETP reactions

Reported in apolipoprotein-activated microemulsion system; model-specific observation

Evidence Dimension	LTP-catalyzed fractional transfer rate
Target Compound Data	Pyrene-CE fractional transfer rate (absolute value not reported)
Comparator Or Baseline	Pyrene-TG (pyrene-labeled triglyceride)
Quantified Difference	CE transfer rate 2.4-7.9× higher than TG transfer rate; TG transfer inhibited by >90% in presence of CE
Conditions	Human plasma LTP reaction between HDL/LDL or apolipoprotein-activated lipid microemulsions (25-26 nm diameter)

Why This Matters

This quantitative selectivity data establishes pyrene-CE as the appropriate substrate for CETP/LTP activity measurements; pyrene-TG cannot substitute when the experimental objective is to probe cholesteryl ester-specific transfer mechanisms.

• [1] Ohnishi T, Tan C, Yokoyama S. Selective transfer for cholesteryl ester over triglyceride by human plasma lipid transfer protein between apolipoprotein-activated lipid microemulsions. Biochemistry. 1994;33(15):4533-4542. doi:10.1021/bi00181a014. View Source

Lipoprotein Core Oxidation Kinetics: HDL vs. LDL

Using P6Chol to specifically monitor hydrophobic core peroxidation, no significant difference was observed in the oxidation kinetics between the cores of HDL and LDL. In contrast, parallel measurements with envelope-localized probes (P10PC and P12CS) revealed that the HDL envelope is more susceptible to Cu²⁺-dependent peroxidation than the LDL envelope. This differential result highlights that the core lipid environment of HDL and LDL exhibits similar oxidative vulnerability despite envelope-level differences [1].

Core Oxidation: HDL vs LDL

Head-to-head

P6Chol fluorescence decay showed no significant difference between HDL and LDL cores; envelope probes detected greater HDL peroxidation

HDL and LDL cores exhibit similar oxidative vulnerability; envelope signals may confound interpretation

Cu²⁺-dependent peroxidation; qualitative envelope difference observed

Evidence Dimension	Lipoprotein core peroxidation kinetics
Target Compound Data	P6Chol fluorescence decay rate: no significant difference between HDL and LDL cores
Comparator Or Baseline	P10PC/P12CS envelope probes: HDL envelope showed greater peroxidation susceptibility than LDL envelope
Quantified Difference	HDL core vs LDL core: Δ decay rate ≈ 0 (non-significant); HDL envelope vs LDL envelope: significantly faster decay (qualitative observation)
Conditions	Cu²⁺-catalyzed peroxidation of probe-labeled human lipoproteins; fluorescence decrease monitored over time

Why This Matters

For researchers investigating the differential oxidative susceptibility of lipoprotein compartments, P6Chol is the only probe that provides core-specific data. Without it, envelope signals confound interpretation of lipoprotein oxidation mechanisms.

• [1] Viani P, Cazzola R, Cervato G, Gatti P, Cestaro B. Pyrene lipids as markers of peroxidative processes in different regions of low and high density lipoproteins. Biochim Biophys Acta. 1996;1315(2):78-86. doi:10.1016/0925-4439(95)00100-7. View Source

Excimer-Based Membrane Microdomain Analysis

The pyrene moiety of cholesteryl (pyren-1-yl)hexanoate forms excited-state dimers (excimers) when two probe molecules are in close proximity (<10 Å). The excimer-to-monomer fluorescence ratio (E/M, λem ~475 nm / λem ~380-400 nm) provides a quantitative measure of probe local concentration and lateral mobility within lipid bilayers. This intrinsic concentration-dependent readout does not require a second fluorescent species or exogenous quencher, distinguishing it from FRET-based approaches .

Excimer Microdomain Analysis

Class-level / Data to verify

P6Chol excimer fluorescence proportional to local probe concentration; single-probe readout avoids FRET donor-acceptor complexity

May support cholesterol clustering and membrane heterogeneity studies

Class-level inference; validate for specific membrane model and lipid composition

Evidence Dimension	Concentration reporting mechanism
Target Compound Data	Excimer fluorescence (λem ~475 nm) proportional to local probe concentration; E/M ratio quantifies clustering
Comparator Or Baseline	FRET-based cholesterol probes (e.g., NBD-cholesterol with pyrene-PC acceptor) require donor-acceptor pairs and complex spectral deconvolution
Quantified Difference	P6Chol provides single-probe concentration readout; FRET requires two distinct fluorophores with spectral overlap
Conditions	Lipid bilayer or lipoprotein core environments; excitation ~340 nm

Why This Matters

Laboratories seeking to measure cholesterol clustering or lateral organization in membranes can use P6Chol as a single-component probe, simplifying experimental design and avoiding FRET-related artifacts such as donor photobleaching or acceptor cross-talk.

P6Chol Validated Applications

Continuous CETP Kinetic Assay

P6Chol is incorporated into synthetic donor microemulsions at 1-5 mol% to serve as a fluorescent reporter for CETP-mediated cholesteryl ester transfer. The time-dependent decrease in excimer fluorescence (E/M ratio) is monitored continuously, providing real-time kinetic parameters (k_transfer, V_max) that are unattainable with end-point assays [1]. This application is directly supported by evidence of P6Chol's core localization and excimer-forming capability [2].

Region-Specific Lipoprotein Oxidation Monitoring

P6Chol selectively labels the hydrophobic core of LDL and HDL, enabling researchers to distinguish core-specific peroxidation kinetics from envelope-level oxidative events. This spatial resolution is critical for understanding the mechanistic basis of lipoprotein oxidation in atherosclerosis, as demonstrated by the finding that HDL and LDL cores exhibit similar peroxidizability despite envelope differences [3].

Quantifying Cholesteryl Ester Transfer Selectivity

P6Chol serves as a substrate-specific probe for CETP/LTP activity, with documented 2.4-7.9× higher fractional transfer rates compared to triglyceride probes. This quantitative selectivity makes it the reagent of choice for studies dissecting the molecular basis of CE versus TG transfer selectivity in lipid transport proteins [4].

Membrane Microdomain & Lipid Raft Analysis

The concentration-dependent excimer fluorescence of P6Chol (E/M ratio) provides a direct readout of probe clustering and local cholesterol ordering in model and biological membranes. This single-probe approach eliminates the need for FRET pairs and enables simplified, artifact-free measurements of lipid raft formation and membrane lateral heterogeneity .

Application

Selection Property

Validation Focus

CETP kinetic assay

Excimer-forming cholesteryl ester probe

Real-time kinetic resolution vs end-point assays

Lipoprotein core oxidation monitoring

Core-localizing pyrene-CE

Core-specific peroxidation kinetics; envelope vs core comparison

CE transfer selectivity studies

Pyrene-CE substrate with reported selectivity

CE/TG fractional transfer rate context in microemulsion models

Membrane microdomain analysis

Concentration-dependent excimer probe

Excimer/monomer ratio as clustering readout; verify for specific lipid order

• [1] Rajaram OV, Sawyer WH. Effect of unesterified cholesterol on the activity of cholesteryl ester transfer protein. Biochem J. 1994;304(Pt 3):869-875. doi:10.1042/bj3040869. View Source
• [2] Ohnishi T, Yokoyama S. Activation of human plasma lipid transfer protein by apolipoproteins. Biochemistry. 1993;32(19):5029-5035. PMID: 8494879. View Source
• [3] Viani P, Cazzola R, Cervato G, Gatti P, Cestaro B. Pyrene lipids as markers of peroxidative processes in different regions of low and high density lipoproteins. Biochim Biophys Acta. 1996;1315(2):78-86. doi:10.1016/0925-4439(95)00100-7. View Source
• [4] Ohnishi T, Tan C, Yokoyama S. Selective transfer for cholesteryl ester over triglyceride by human plasma lipid transfer protein between apolipoprotein-activated lipid microemulsions. Biochemistry. 1994;33(15):4533-4542. doi:10.1021/bi00181a014. View Source